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Compound of Interest

Compound Name: AR-C155858

Cat. No.: B1667588

Essential guidance for the safe handling and disposal of the monocarboxylate transporter
inhibitor, AR-C155858, is critical for maintaining a safe laboratory environment and ensuring
regulatory compliance. This document provides a comprehensive overview of the necessary
procedures for the proper disposal of AR-C155858 in both solid and solution forms, tailored for
researchers, scientists, and drug development professionals.

While the Safety Data Sheet (SDS) for AR-C155858 advises disposal in accordance with local,
state, and federal regulations, this guide offers a more detailed, step-by-step protocol based on
general best practices for laboratory chemical waste management. It is imperative to consult

with your institution's Environmental Health and Safety (EHS) department for specific guidance

and to ensure full compliance with all applicable regulations.

AR-C155858: Key Data for Handling and Disposal

A summary of the essential quantitative data for AR-C155858 is presented below to inform safe
handling and disposal practices.
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Property Value

Molecular Weight 461.53 g/mol

Formula C21H27Ns0sS

CAS Number 496791-37-8

Appearance Off-white to light yellow solid
Solubility Soluble to 100 mM in DMSO
Storage Store at -20°C

Experimental Protocols: Step-by-Step Disposal
Procedures

The proper disposal of AR-C155858 depends on its physical state: a solid powder or a
solution. The following protocols outline the recommended procedures for each form.

Disposal of Solid AR-C155858

Unused, expired, or contaminated solid AR-C155858 should be disposed of as chemical
waste.

e Containerization:

o Place the solid AR-C155858 in a clearly labeled, sealed, and chemically compatible
container. The original manufacturer's container is often suitable.

o If the original container is compromised, transfer the waste to a new, appropriate
container.

e Labeling:
o Affix a hazardous waste label to the container.
o The label must include:

= The words "Hazardous Waste"
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The full chemical name: "AR-C155858"

The quantity of waste

The date of accumulation (the date you first added waste to the container)

The primary hazard(s) (consult the SDS and your EHS department)

o Storage:

o Store the labeled waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the storage area is secure and away from incompatible materials.
e Pickup and Disposal:
o Arrange for a hazardous waste pickup with your institution's EHS department.

o Do not dispose of solid AR-C155858 in the regular trash or down the drain.

Disposal of AR-C155858 in Solution (e.g., in DMSO)

Solutions of AR-C155858, particularly in solvents like DMSO, require careful handling due to
the properties of the solvent.

o Waste Collection:

o Collect all waste solutions of AR-C155858 in a designated, leak-proof, and chemically
resistant container. Polypropylene or polyethylene containers are generally suitable for
DMSO solutions.

o Never mix incompatible waste streams.
e Labeling:

o Label the waste container with a hazardous waste tag.
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o The label must clearly state all constituents of the solution and their approximate
concentrations (e.g., "AR-C155858 in DMSO, <100 mM").

o Include all other required information as per your institution's EHS policy.

e Storage:

o Store the waste solution container in a designated satellite accumulation area, ensuring it
is sealed to prevent evaporation.

o Provide secondary containment to mitigate spills.
e Disposal:

o Contact your EHS department to arrange for the pickup and disposal of the chemical
waste.

o DMSO solutions should not be disposed of down the drain.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of AR-
C155858.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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